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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
The landscape of modern medicinal chemistry is continually evolving, with a persistent demand

for novel molecular scaffolds that offer unique properties for therapeutic and diagnostic

applications. Among these, halogenated organic molecules, and specifically iodinated

benzamides, have garnered significant attention. The introduction of an iodine atom into a

benzamide framework can profoundly influence its physicochemical and biological properties,

opening avenues for the development of targeted radioligands, enzyme inhibitors, and other

valuable research tools.[1] This guide provides a comprehensive technical overview of a

specific, yet under-explored, member of this class: 3-hydroxy-4-iodo-N-propylbenzamide.

While detailed studies on this particular molecule are nascent, this document, grounded in

established chemical principles and data from closely related analogues, aims to serve as a

foundational resource for researchers interested in its synthesis, characterization, and potential

applications.
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Compound Identification and Physicochemical
Properties
CAS Number: 1700267-13-5

Chemical Structure:

compound

Click to download full resolution via product page

Caption: 2D structure of 3-hydroxy-4-iodo-N-propylbenzamide.

Property Predicted Value Source

Molecular Formula C10H12INO2 PubChem

Molecular Weight 305.11 g/mol PubChem

XLogP3 2.9 PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 3 PubChem

Proposed Synthesis Pathway
A direct, published synthesis for 3-hydroxy-4-iodo-N-propylbenzamide is not readily available

in the current literature. However, a logical and efficient two-step synthetic route can be

proposed based on the synthesis of its key precursor, 3-hydroxy-4-iodobenzoic acid, followed

by a standard amide coupling reaction.
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Step 1: Iodination

Step 2: Amide Coupling

3-Hydroxybenzoic Acid NaI, NaOCl
Methanol, 0°C to RT 3-Hydroxy-4-iodobenzoic Acid

3-Hydroxy-4-iodobenzoic Acid
Propylamine, Coupling Agent

(e.g., HATU, DCC)
Base, Anhydrous Solvent

3-hydroxy-4-iodo-N-propylbenzamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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